3-[4-methyl-2-oxo-7-(propan-2-yloxy)-2H-chromen-6-yl]-N-(5-methyl-1,3-thiazol-2-yl)propanamide

• Molecular Formula: C20H22N2O4S
• Molecular Weight: 386.5 g/mol
• IUPAC Name: 3-(4-methyl-2-oxo-7-propan-2-yloxychromen-6-yl)-N-(5-methyl-1,3-thiazol-2-yl)propanamide
• InChI: InChI=1S/C20H22N2O4S/c1-11(2)25-16-9-17-15(12(3)7-19(24)26-17)8-14(16)5-6-18(23)22-20-21-10-13(4)27-20/h7-11H,5-6H2,1-4H3,(H,21,22,23)
• InChI Key: QTIZHXNAHKWMLS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)OC2=C1C=C(C(=C2)OC(C)C)CCC(=O)NC3=NC=C(S3)C

Description

Introduction to Coumarin-Thiazole Hybrid Derivatives

Coumarin-thiazole hybrids represent a critical class of heterocyclic compounds that combine the pharmacological versatility of coumarins with the electronic diversity of thiazoles. These hybrids are engineered to leverage synergistic interactions between their constituent moieties, often resulting in enhanced biological activity and selectivity.

Structural Classification of 3-[4-methyl-2-oxo-7-(propan-2-yloxy)-2H-chromen-6-yl]-N-(5-methyl-1,3-thiazol-2-yl)propanamide

The compound features a tripartite structure:

• Coumarin Core : A 4-methyl-2-oxo-7-(propan-2-yloxy)-2H-chromen-6-yl group, characterized by a bicyclic benzopyrone framework with methoxy and isopropyl substituents.
• Propanamide Linker : A three-carbon chain connecting the coumarin core to the thiazole ring.
• Thiazole Moiety : A 5-methyl-1,3-thiazol-2-yl group, a five-membered aromatic ring containing nitrogen and sulfur atoms.

Table 1: Key Structural Parameters

Parameter	Value/Description
Molecular Formula	C₂₂H₂₅N₂O₄S
Molecular Weight	413.51 g/mol
Coumarin Substituents	4-methyl, 7-isopropoxy, 2-oxo
Thiazole Substituents	5-methyl
Hybridization Pattern	sp² (coumarin), sp³ (propanamide linker)

The coumarin core contributes planar aromaticity and π-π stacking potential, while the thiazole ring introduces polarity and hydrogen-bonding capabilities. The propanamide linker enhances conformational flexibility, enabling interactions with diverse biological targets.

Synthetic Pathways :

• Coumarin Synthesis :
  • Base-catalyzed Pechmann condensation of resorcinol derivatives with β-keto esters yields the 7-hydroxy-4-methylcoumarin intermediate.
  • Etherification with isopropyl bromide introduces the 7-isopropoxy group.
• Thiazole Formation :
  • Hantzsch thiazole synthesis using thiourea and α-haloketones generates the 5-methylthiazole-2-amine.
• Amide Coupling :
  • EDC/HOBt-mediated condensation links the coumarin-propanoic acid derivative to the thiazole amine.

Historical Development of Coumarin-Based Heterocyclic Compounds

The integration of coumarins with heterocycles dates to the mid-20th century, driven by the discovery of natural coumarins like warfarin and novobiocin. Key milestones include:

Table 2: Evolutionary Timeline of Coumarin Hybrids

Era	Development	Significance
1950s	Isolation of dicoumarol	Established anticoagulant properties
1980s	Coumarin-azole hybrids	Enhanced antimicrobial activity
2000s	Coumarin-thiazoles for enzyme inhibition	Targeted cancer therapies
2010s–Present	Functionalized derivatives (e.g., 3-[4-methyl-2-oxo-7-(propan-2-yloxy)-2H-chromen-6-yl]-N-(5-methyl-1,3-thiazol-2-yl)propanamide)	Improved pharmacokinetics and selectivity

The modern era emphasizes rational hybrid design , where computational tools predict optimal substituent patterns. For example, the isopropoxy group at position 7 of the coumarin ring was introduced to modulate lipophilicity and metabolic stability. Concurrently, methyl substitution on the thiazole ring minimizes steric hindrance while maintaining electronic interactions with biological targets.

Mechanistic Advancements :

• Carbonic Anhydrase Inhibition : Early coumarin-thiazoles showed nanomolar inhibition of hCA XII, validating their role in pH regulation within tumor microenvironments.
• Antimicrobial Applications : Hybrids demonstrated dual action—coumarin-mediated DNA intercalation and thiazole-induced membrane disruption.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[4-methyl-2-oxo-7-(propan-2-yloxy)-2H-chromen-6-yl]-N-(5-methyl-1,3-thiazol-2-yl)propanamide typically involves multi-step organic reactions. The process begins with the preparation of the chromenone core, followed by the introduction of the thiazole moiety and the propanamide side chain. Common reagents used in these reactions include acids, bases, and various organic solvents. The reaction conditions often require controlled temperatures and inert atmospheres to prevent unwanted side reactions.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and purity. This could include the use of continuous flow reactors, automated synthesis platforms, and advanced purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

3-[4-methyl-2-oxo-7-(propan-2-yloxy)-2H-chromen-6-yl]-N-(5-methyl-1,3-thiazol-2-yl)propanamide can undergo various chemical reactions, including:

Oxidation: The chromenone core can be oxidized to introduce additional functional groups.

Reduction: The compound can be reduced to modify the oxidation state of the chromenone or thiazole moieties.

Substitution: Functional groups on the chromenone or thiazole rings can be substituted with other groups to create derivatives.

Common Reagents and Conditions

Common reagents for these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions typically involve specific temperatures, solvents, and catalysts to achieve the desired transformations.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield hydroxylated derivatives, while substitution reactions could introduce new functional groups such as halides or alkyl groups.

Scientific Research Applications

Synthesis of the Compound

The synthesis of 3-[4-methyl-2-oxo-7-(propan-2-yloxy)-2H-chromen-6-yl]-N-(5-methyl-1,3-thiazol-2-yl)propanamide often involves multi-step reactions that utilize various reagents and conditions. Common methods include:

• Condensation Reactions : Typically involve the reaction of thiazole derivatives with chromenone precursors.
• Sonication Techniques : Used to enhance reaction rates and yields, particularly in the synthesis of heterocyclic compounds.
• Catalysis : Eco-friendly catalysts such as chitosan-grafted poly(vinylpyridine) have been explored to improve sustainability in synthetic processes .

Biological Activities

The compound has shown promising biological activities, particularly in the following areas:

Anticancer Activity

Research indicates that derivatives of coumarin, including this compound, exhibit significant anticancer properties. In vitro studies have demonstrated that it can induce apoptosis in cancer cells through various mechanisms:

• Cell Cycle Arrest : The compound can inhibit cell proliferation by interfering with the cell cycle.
• Induction of Apoptosis : It promotes programmed cell death in cancerous cells, which is crucial for effective cancer treatment .

Antimicrobial Properties

The thiazole component enhances the compound's antimicrobial activity against various pathogens:

• Bacterial Inhibition : Studies have shown effectiveness against both Gram-positive and Gram-negative bacteria.
• Fungal Activity : The compound also displays antifungal properties, making it a candidate for further exploration in antifungal therapies.

Case Studies and Research Findings

Several studies have documented the efficacy of this compound in various applications:

Study	Findings
Abbas et al. (2015)	Reported significant anticancer activity against breast and colon cancer cell lines using derivatives similar to this compound .
Gomha et al. (2021)	Highlighted the synthesis of novel coumarin derivatives with enhanced biological activities, including those based on thiazole structures .
Recent MDPI Study (2023)	Investigated the synthesis pathways and characterized new compounds showing potential as anticancer agents .

Mechanism of Action

The mechanism of action of 3-[4-methyl-2-oxo-7-(propan-2-yloxy)-2H-chromen-6-yl]-N-(5-methyl-1,3-thiazol-2-yl)propanamide depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, modulating their activity through binding interactions. The chromenone and thiazole moieties could play a role in these interactions, influencing the compound’s overall biological activity.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Coumarin-Thiazolidinone Hybrids (e.g., Compound 11 in )

• Structure: The compound in (5-(2-(6-hydroxy-2-oxo-2H-chromen-4-yl)-4-oxothiazolidin-3-yl)-2-methylthieno[3,4-d]pyrimidin-4(3H)-one) shares a coumarin-thiazolidinone backbone but differs in substituents and linker chemistry.
• Key Differences: Substituents: The target compound has a propan-2-yloxy group (lipophilic) at position 7, whereas the analog in has a hydroxy group (polar) at position 4. Linker: The target compound uses a propanamide linker, while employs a thiazolidinone ring fused to a pyrimidinone system.

Thiazole-Propanamide Derivatives (e.g., )

• Structure: describes 3-({5-[(2-amino-1,3-thiazol-4-yl)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)-N-(aryl)propanamides.
• Key Differences: Core Scaffold: The target compound uses a coumarin core, while derivatives feature an oxadiazole-sulfanylpropanamide linked to a thiazole. Substituents: The 5-methylthiazole in the target compound may enhance metabolic stability compared to the 2-amino-thiazole in .

Other Coumarin-Amide Analogues

• Example : Warfarin derivatives (e.g., phenprocoumon) share the coumarin scaffold but lack the thiazole-propanamide moiety.
• Functional Impact : The thiazole-propanamide in the target compound likely improves target specificity (e.g., kinase inhibition) compared to traditional coumarins, which primarily act as vitamin K antagonists.

Research Findings and Implications

• Structural Insights : The propan-2-yloxy group in the target compound likely enhances membrane permeability , a critical factor in bioavailability, compared to hydroxylated analogs .
• Thiazole Role : The 5-methylthiazole may contribute to metabolic stability and target engagement , as methyl groups often reduce oxidative degradation .
• Synthetic Challenges : The absence of microwave-assisted synthesis details for the target compound suggests opportunities for optimizing reaction efficiency, as seen in .

Methodological Considerations

• Crystallography Tools: Structural validation of such compounds typically employs SHELX for refinement and ORTEP-3 for visualization, as noted in and . These tools ensure accurate determination of substituent conformations and intermolecular interactions .

Biological Activity

3-[4-methyl-2-oxo-7-(propan-2-yloxy)-2H-chromen-6-yl]-N-(5-methyl-1,3-thiazol-2-yl)propanamide is a complex organic compound characterized by its unique structural components, including a chromenone core and a thiazole moiety. This compound has garnered attention for its potential biological activities, particularly in the fields of oncology and anti-inflammatory therapies.

The molecular formula of this compound is C20H22N2O4S, with a molecular weight of approximately 386.5 g/mol. It features a chromenone structure known for its diverse biological activities, alongside a thiazole group that contributes to its pharmacological properties. The compound's structural details are essential for understanding its interactions within biological systems.

Property	Value
Molecular Formula	C20H22N2O4S
Molecular Weight	386.5 g/mol
Density	1.3 ± 0.1 g/cm³
LogP	3.20

The biological activity of this compound is primarily linked to its interactions with various molecular targets within biological systems. The chromenone and thiazole components facilitate binding interactions that may modulate enzyme or receptor activity. Such interactions suggest potential applications in therapeutic areas, including:

• Anticancer Activity : The compound may inhibit cancer cell proliferation through various mechanisms, including apoptosis induction and cell cycle arrest.
• Anti-inflammatory Effects : The thiazole moiety may contribute to the modulation of inflammatory pathways.

Anticancer Activity

Recent studies have evaluated the anticancer properties of 3-[4-methyl-2-oxo-7-(propan-2-yloxy)-2H-chromen-6-yl]-N-(5-methyl-1,3-thiazol-2-yl)propanamide against various cancer cell lines. For instance, a study highlighted that derivatives with similar structural features exhibited significant inhibition of cancer cell growth in the NCI's 60-cell panel, demonstrating cell growth inhibition rates between 60% and 97% across multiple cancer types .

Example Study :
A study focusing on derivatives similar to this compound showed that certain compounds induced cell-cycle arrest at the G2/M phase and exhibited pro-apoptotic activity in MCF7 (breast cancer) and DU145 (prostate cancer) cell lines . The most active compounds demonstrated IC50 values lower than standard chemotherapy agents like doxorubicin.

Mechanistic Insights

Flow cytometry analyses conducted in related studies indicated that treated cells showed significant increases in G0/G1 phase populations while decreasing S phase cells, suggesting effective cytostatic effects . Additionally, apoptosis assays revealed total apoptosis rates ranging from 40% to 85%, confirming the compound's capability to induce programmed cell death.

Summary of Biological Activities

The following table summarizes the biological activities associated with this compound:

Activity Type	Observations
Anticancer	Inhibition of proliferation in various cancer cells
Apoptosis Induction	Significant apoptosis rates observed
Cell Cycle Arrest	G0/G1 phase accumulation; reduced S phase cells
Anti-inflammatory	Potential modulation of inflammatory pathways